N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((3-(4-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H18ClF3N4O3S/c1-37-16-9-7-15(8-10-16)34-24(36)23-22(17-4-2-3-5-19(17)32-23)33-25(34)38-13-21(35)31-20-12-14(26(28,29)30)6-11-18(20)27/h2-12,32H,13H2,1H3,(H,31,35)
• InChI Key: OWMKXYFMDKBGPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NC5=C(C=CC(=C5)C(F)(F)F)Cl
• Molecular Formula: C26H18ClF3N4O3S
• Molecular Weight: 559.0 g/mol

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((3-(4-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H18ClF3N4O3S and its molecular weight is 558.96. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((3-(4-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((3-(4-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One study focused on the synthesis of novel 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives, which were evaluated for their antibacterial and antifungal activities. Some synthesized compounds, including those structurally related to the specified chemical, showed promising activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Pharmacokinetics and Metabolism

Another research highlighted the pharmacokinetics and disposition of a thiouracil derivative closely related to the specified compound. This study explored its potential treatment for cardiovascular diseases and examined the elimination mechanisms, revealing insights into the physicochemical properties that favor non-metabolic routes (Dong et al., 2016).

Synthesis of Novel Compounds for Anti-inflammatory and Analgesic Agents

Research on the synthesis of novel compounds derived from visnaginone and khellinone, including derivatives structurally similar to the specified compound, showed significant anti-inflammatory and analgesic activities. These compounds were evaluated as COX-1/COX-2 inhibitors, demonstrating high inhibitory activity and potential as therapeutic agents (Abu‐Hashem et al., 2020).

Antioxidant Properties

A study on the synthesis and evaluation of N-(3-Trifluoroacetyl-indol-7-yl) Acetamides for potential in vitro antiplasmodial properties prepared a series of novel compounds. Preliminary results revealed that certain derivatives exhibit low toxicity and suggested a theoretical mode of action against the plasmodial parasite, which could contribute to the development of new therapeutic agents (Mphahlele et al., 2017).